Cas no 899969-55-2 (2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide)
2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetamide, N-[2-fluoro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
- 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
-
- Inchi: 1S/C23H24FN3O2/c1-15-25-20-10-6-5-9-18(20)23(29)27(15)17-11-12-19(24)21(14-17)26-22(28)13-16-7-3-2-4-8-16/h5-6,9-12,14,16H,2-4,7-8,13H2,1H3,(H,26,28)
- InChI Key: LNHUGURSULSVDQ-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=CC=C2F)=O)CCCCC1
2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2722-0149-2μmol |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-5μmol |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-10μmol |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-20μmol |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-1mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-2mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-3mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-4mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-5mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2722-0149-10mg |
2-cyclohexyl-N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]acetamide |
899969-55-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
Introduction to Compound with CAS No 899969-55-2 and Product Name: 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide
The compound identified by the CAS number 899969-55-2 and the product name 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule is characterized by a complex arrangement of functional groups, which contributes to its unique chemical properties and biological activities.
In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various biological targets. The 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide molecule is no exception. Its molecular framework incorporates elements that are known to interact with specific enzymes and receptors, making it a promising candidate for further investigation in drug discovery.
The cyclohexyl group in the molecule provides steric hindrance, which can influence the compound's binding affinity and selectivity. This feature is particularly important in medicinal chemistry, where optimizing interactions with biological targets is crucial for achieving desired pharmacological effects. Additionally, the presence of the fluoro substituent can enhance metabolic stability and improve oral bioavailability, which are critical factors in drug development.
The core structure of this compound, which includes a phenylacetamide moiety, is reminiscent of several known bioactive molecules. Phenylacetamide derivatives have been extensively studied for their potential roles in modulating various physiological processes. The specific arrangement of atoms in this compound's structure suggests that it may interact with biological targets in a manner similar to other phenylacetamide-based drugs.
One of the most intriguing aspects of this compound is its connection to the quinazoline scaffold. Quinazoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl group into the molecular structure of this compound likely contributes to its pharmacological profile by enabling interactions with relevant biological targets.
Recent studies have highlighted the importance of quinazoline derivatives in the development of new therapeutic agents. For instance, researchers have demonstrated that certain quinazoline-based compounds can inhibit kinases and other enzymes involved in cancer progression. The 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide molecule may share some of these properties, making it a valuable tool for further exploration in oncology research.
The synthesis and characterization of this compound have been conducted with a focus on achieving high purity and yield. Advanced synthetic techniques have been employed to construct its complex molecular framework accurately. These efforts have resulted in a compound that exhibits promising preliminary biological activity profiles.
In terms of potential applications, this compound shows promise as an intermediate in the synthesis of more complex pharmaceutical agents. Its unique structural features make it a versatile building block for designing molecules with enhanced therapeutic efficacy and reduced side effects. Further research is needed to fully elucidate its mechanism of action and explore its potential in various disease models.
The development of new drugs often involves a multi-step process that includes initial screening for biological activity followed by optimization to improve potency and selectivity. The 2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxyo 3 4 dihydroquinazolin 3 yl phenylacetamide molecule represents an early stage in this process but holds significant potential for future advancements.
As our understanding of biological systems continues to grow, so does the demand for innovative compounds that can modulate these systems effectively. The 899969 55 2 compound is one example of how structural complexity can be leveraged to create molecules with unique properties. By continuing to explore and refine such compounds, researchers can uncover new therapeutic strategies that address unmet medical needs.
In conclusion, the compound identified by CAS number 899969 55 2 and named 2-cyclohexyl-N 2-fluoro 5 ( 2-methyl 4 oxo 3 4 dihydroquinazolin 3 yl phenylacetamide represents a promising advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a valuable candidate for further investigation in drug discovery efforts aimed at developing new treatments for various diseases.
899969-55-2 (2-cyclohexyl-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)